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Chemical Profile of 2-Bromobutanenitrile

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 2-Bromobutanenitrile

CAS No.: 41929-78-6

Cat. No.: S1921756

This compound is recognized by the following standard identifiers, which are crucial for ordering and
database searches [1] [2] [3]:

Property Value

IUPAC Name 2-Bromobutanenitrile
CAS Number 41929-78-6 [1] [4] [3]
Molecular Formula CaHeBrN [1] [2] [5]
Molecular Weight 148.00 g/mol [1] [2] [3]
Physical Form Liquid [4]

The following physical properties were listed by a single commercial supplier [3]. You should treat these as

reference values and confirm them experimentally:

Property Value
Boiling Point 69-73 °C at 10 Torr
Density 1.4766 g/cm3
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One Reported Synthesis Method

Only one synthesis method for 2-Bromobutanenitrile was found in the available search results. The

synthesis transforms 1-chloro-3-bromopropane using sodium cyanide [1].
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Figure 1: Experimental workflow for the synthesis of bromobutyronitriles.

Detailed Protocol

This protocol is adapted from a patent (US3941827, 1976) [1].

¢ Reaction Setup: In a suitable reaction flask, combine 2 moles (315 grams) of 1-chloro-3-
bromopropane, 1 mole (49 grams) of sodium cyanide, 25 mL of water, and 18.2 grams of
cetyltrimethylammonium bromide (acting as a phase-transfer catalyst).
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¢ Reaction Execution: Heat the mixture with stirring to 100°C. The summary notes that an exotherm
(self-heating) occurs at this stage [1].

¢ Process Monitoring: Continue stirring the reaction mixture for a total of 5.5 hours.

¢ Product Isolation: After the reaction time is complete, purify the product by fractional distillation
under reduced pressure.

¢ Yield: The reported combined yield of chloro- and bromobutyronitrile is 74%, based on vapor-phase
chromatographic analysis [1].

Application in Research

2-Bromobutanenitrile serves as a synthetic building block in specialized research. One key application is in

the development of sigma-2 (¢2) receptor ligands [6].

¢ Role in Synthesis: It is used as an intermediate to synthesize a primary amine precursor.
Specifically, it is used to alkylate a secondary amine, creating a nitrile intermediate (compound 14b),
which is then reduced to form 2-(6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)butan-1-amine
(15b) [6].

e End-Product Significance: This amine (15b) is a key building block for creating triazole carboxamide
compounds that show high affinity and selectivity for sigma-2 receptors. These receptors are a
biomarker for cell proliferation, making such compounds promising candidates for imaging the
proliferative status of solid tumors using techniques like PET and SPECT [6].

Suggestions for Further Research

The information available from the search is limited. To acquire comprehensive application notes and

detailed protocols, you could try the following:

e Consult Primary Literature: Search specialized chemistry databases like SciFinder or Reaxys
using the CAS number (41929-78-6). These platforms often provide more synthetic procedures and
spectral data from journal articles.

¢ Refine Your Search: Using terms like "2-bromobutanenitrile synthesis mechanism" or "2-
bromobutanenitrile SN2" might yield more detailed theoretical and practical discussions.

e Contact Suppliers: Companies like Enamine (which lists the compound as in stock [4]) or other
suppliers on ChemicalBook [3] may provide technical data sheets or synthetic notes upon request.

Need Custom Synthesis?
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I Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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